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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the thermoelectric properties of doped sodium

cobaltite, including experimental protocols for synthesis and characterization, and a summary

of key performance data. These materials are of significant interest for high-temperature

thermoelectric applications, such as waste heat recovery.

Introduction to Doped Sodium Cobaltite
Sodium cobaltite (NaₓCoO₂) is a promising thermoelectric material due to its layered crystal

structure, which leads to a combination of high Seebeck coefficient and relatively low electrical

resistivity.[1] Doping, or the intentional introduction of impurities, is a key strategy to further

enhance its thermoelectric performance by optimizing carrier concentration and reducing

thermal conductivity.[2][3] This document focuses on the effects of various dopants on the

thermoelectric properties of γ-Na₀.₈₉CoO₂.

Data Presentation: Thermoelectric Properties of
Doped Na₀.₈₉Co₀.₉Me₀.₁O₂ Ceramics at 1073 K
The following table summarizes the key thermoelectric parameters for sodium cobaltite doped

with various metal oxides (Me = Cr, Ni, Mo, W, Pb, Bi) at a concentration of 10 at.%. All data is

for ceramic samples prepared by a solid-state reaction method and measured at 1073 K.[4]
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Dopant (Me)

Electrical
Resistivity
(ρ₁₀₇₃)
(mΩ·cm)

Seebeck
Coefficient
(S₁₀₇₃)
(μV/K)

Power
Factor
(P₁₀₇₃)
(mW/(m·K²))

Total
Thermal
Conductivit
y (λ₁₀₇₃)
(W/(m·K))

Figure-of-
Merit
(ZT₁₀₇₃)

None

(Undoped)
4.5 440 0.790 1.58 1.60

Cr 5.2 388 0.485 1.75 0.65

Ni 3.8 495 0.910 1.62 1.65

Mo 6.5 450 0.475 1.45 0.97

W 5.8 519 0.615 1.40 1.09

Pb 7.1 412 0.355 1.35 0.84

Bi 5.5 616 0.895 1.48 1.74

Data sourced from Krasutskaya et al. (2025)[4]

Experimental Protocols
Synthesis of Doped Sodium Cobaltite Ceramics (Solid-
State Reaction Method)
This protocol describes the synthesis of Na₀.₈₉Co₀.₉Me₀.₁O₂ (Me = Cr, Ni, Mo, W, Pb, Bi)

ceramic samples.[4][5]

Materials:

Sodium carbonate (Na₂CO₃, 99%)

Cobalt(II,III) oxide (Co₃O₄, 99%)

Dopant metal oxides (Cr₂O₃, NiO, MoO₃, WO₃, PbO, Bi₂O₃, all 99% or higher purity)

Ethanol (for wet milling)
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Deionized water

Equipment:

Planetary ball mill with agate jars and balls

Drying oven

Hydraulic press

High-temperature tube furnace with air atmosphere control

Agate mortar and pestle

Procedure:

Precursor Preparation:

Calculate the required stoichiometric amounts of Na₂CO₃, Co₃O₄, and the respective

dopant metal oxide. An excess of Na₂CO₃ is used to compensate for sodium loss at high

temperatures.[5]

The molar ratio of Na : Co : Me should be 1.2 : 0.9 : 0.1.[5]

Milling:

Combine the precursor powders in an agate jar of a planetary ball mill.

Add ethanol to create a slurry.

Mill the mixture to ensure homogeneity.

Drying and Calcination:

Dry the resulting slurry in an oven at 323 K.[5]

Grind the dried powder using an agate mortar and pestle.

Press the powder into tablets.
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Calcine the tablets in air at 1133 K for 12 hours.[5]

Grinding and Sintering:

Grind the calcined tablets into a fine powder using the planetary ball mill.

Press the powder into bars (e.g., 5 × 5 × 30 mm³) and pellets (e.g., 15 mm diameter, 2–3

mm thickness).[5]

Sinter the pressed samples in air at 1203 K for 12 hours.[5]

Characterization of Thermoelectric Properties
The following protocols outline the standard methods for measuring the thermoelectric

properties of the synthesized ceramic samples.

3.2.1. Electrical Resistivity (ρ) and Seebeck Coefficient (S) Measurement

Methodology: A four-probe method is essential for accurate resistance measurements to

eliminate the influence of contact resistance.[6] The Seebeck coefficient is determined by

measuring the voltage generated across the sample when a temperature gradient is applied.

Equipment:

High-temperature measurement system (e.g., custom-built or commercial system like

Linseis LSR-3)

DC current source

High-precision voltmeter

Thermocouples

Procedure:

Mount the bar-shaped sample in the measurement apparatus.

Attach four electrical leads (two for current injection, two for voltage measurement) and

two thermocouples at a known distance apart.
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Measure the electrical resistivity and Seebeck coefficient simultaneously over a

temperature range (e.g., 323–1073 K) in an air atmosphere.[5] The measurements are

taken at steady-state temperature points.

3.2.2. Thermal Diffusivity (η) and Thermal Conductivity (λ) Measurement

Methodology: The laser flash method is a common technique for measuring thermal

diffusivity. The thermal conductivity is then calculated using the measured thermal diffusivity,

specific heat capacity, and density.

Equipment:

Laser Flash Apparatus (LFA) (e.g., NETZSCH LFA 457 Micro-Flash)[4]

Caliper and balance for density measurement

Procedure:

Measure the dimensions and weight of the pellet-shaped sample to determine its apparent

density.

Coat the sample with a thin layer of graphite to ensure good absorption of the laser pulse

and uniform emission of thermal radiation.

Place the sample in the LFA and conduct measurements over the desired temperature

range (e.g., 323–1073 K) in a helium or inert atmosphere.[4]

The thermal conductivity (λ) is calculated using the equation: λ = η · Cₚ · d, where η is the

thermal diffusivity, Cₚ is the specific heat capacity (which can be estimated using the

Dulong-Petit law), and d is the density of the sample.[4]

3.2.3. Figure of Merit (ZT) Calculation

Methodology: The dimensionless figure of merit, ZT, is calculated from the measured values

of electrical resistivity (ρ), Seebeck coefficient (S), and thermal conductivity (λ) at a given

absolute temperature (T).

Formula: ZT = (S² · T) / (ρ · λ)
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Caption: Doping strategy to enhance the thermoelectric figure of merit (ZT).
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Caption: Experimental workflow for synthesis and thermoelectric characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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